Cas no 6331-99-3 (1-ethenyl-2-methylcyclohexanol)

1-ethenyl-2-methylcyclohexanol structure
6331-99-3 structure
Product name:1-ethenyl-2-methylcyclohexanol
CAS No:6331-99-3
MF:C9H16O
MW:140.222743034363
CID:959717
PubChem ID:235855

1-ethenyl-2-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

    • 1-ethenyl-2-methylcyclohexanol
    • Imidazole, 2-methyl-1-triphenylmethyl-; 2-methyl-1-vinyl-1-cyclohexanol; 2-Methyl-1-trityl-1H-imidazole; CTK0J5539; AC1LDGSG; 2-methyl-1-triphenylmethylimidazole; 2-Methyl-1-vinyl-cyclohexanol-(1); 1-(triphenylmethyl)-2-methylimidazole; AKOS004904374; 2-methyl-1-triphenylmethyl-1H-imidazole; 1-(triphenylmethyl)-2-methyl-1H-imidazole; 1-trityl-2-methylimidazole; 1H-Imidazole, 2-methyl-1-(triphenylmethyl)-; ZINC03844478; SureCN392779; 1-T
    • NSC37639
    • AKOS014753310
    • DTXSID40979423
    • NSC-37639
    • SCHEMBL11598728
    • 1-ethenyl-2-methylcyclohexan-1-ol
    • 6331-99-3
    • Inchi: InChI=1S/C9H16O/c1-3-9(10)7-5-4-6-8(9)2/h3,8,10H,1,4-7H2,2H3
    • InChI Key: SQISRICUGQKXLV-UHFFFAOYSA-N
    • SMILES: CC1CCCCC1(C=C)O

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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